Cas no 25252-68-0 (5-hydroxy-4,4-dimethylpentanenitrile)

5-Hydroxy-4,4-dimethylpentanenitrile is a nitrile derivative featuring a hydroxyl group at the 5-position and two methyl groups at the 4-position, imparting unique reactivity and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its functional groups allow for further derivatization, including reduction, hydrolysis, or cyclization reactions. The presence of both hydroxyl and nitrile moieties enhances its utility in constructing complex molecular frameworks. The steric hindrance from the dimethyl substitution can influence selectivity in synthetic pathways. Suitable for controlled reactions under standard laboratory conditions, it offers a balance of stability and reactivity for targeted applications.
5-hydroxy-4,4-dimethylpentanenitrile structure
25252-68-0 structure
Product Name:5-hydroxy-4,4-dimethylpentanenitrile
CAS No:25252-68-0
MF:C7H13NO
MW:127.184221982956
MDL:MFCD11499290
CID:269041
PubChem ID:91357
Update Time:2025-10-29

5-hydroxy-4,4-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,5-hydroxy-4,4-dimethyl-
    • 5-Hydroxy-4,4-DiMethylpentanenitrile
    • 4,4-dimethyl-5-hydroxyvaleronitrile
    • 5-hydroxy-4,4-dimethyl-pentanenitrile
    • 5-Hydroxy-4,4-dimethyl-valeronitril
    • 5-hydroxy-4,4-dimethyl-valeronitrile
    • EINECS 246-760-9
    • 25252-68-0
    • 5-hydroxy-4, 4-dimethylpentanenitrile
    • EN300-90376
    • LPRMANDJSIXLBP-UHFFFAOYSA-N
    • FT-0646065
    • DTXSID20179909
    • 4,4 -Dimethyl-5-hydroxyvaleronitrile
    • SCHEMBL8485451
    • NS00027846
    • 5-Hydroxy-4,4-dimethylvaleronitrile
    • AKOS006323928
    • Z1198321316
    • 5-hydroxy-4,4-dimethylpentanenitrile
    • MDL: MFCD11499290
    • Inchi: 1S/C7H13NO/c1-7(2,6-9)4-3-5-8/h9H,3-4,6H2,1-2H3
    • InChI Key: LPRMANDJSIXLBP-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CCC#N

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02000
  • LogP: 1.30868

5-hydroxy-4,4-dimethylpentanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-hydroxy-4,4-dimethylpentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B444145-10mg
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0
10mg
$ 50.00 2022-06-07
TRC
B444145-50mg
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0
50mg
$ 160.00 2022-06-07
TRC
B444145-100mg
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0
100mg
$ 230.00 2022-06-07
Enamine
EN300-90376-0.05g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
0.05g
$101.0 2025-03-21
Enamine
EN300-90376-0.1g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
0.1g
$152.0 2025-03-21
Enamine
EN300-90376-0.25g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
0.25g
$216.0 2025-03-21
Enamine
EN300-90376-0.5g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
0.5g
$407.0 2025-03-21
Enamine
EN300-90376-1.0g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
1.0g
$528.0 2025-03-21
Enamine
EN300-90376-2.5g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
2.5g
$1034.0 2025-03-21
Enamine
EN300-90376-5.0g
5-hydroxy-4,4-dimethylpentanenitrile
25252-68-0 95.0%
5.0g
$1530.0 2025-03-21
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd